N-(4-fluorophenethyl)-2,2-dimethoxyethanamine

• Molecular Formula: C12H18FNO2
• Molecular Weight: 227.27 g/mol
• IUPAC Name: N-[2-(4-fluorophenyl)ethyl]-2,2-dimethoxyethanamine
• InChI: InChI=1S/C12H18FNO2/c1-15-12(16-2)9-14-8-7-10-3-5-11(13)6-4-10/h3-6,12,14H,7-9H2,1-2H3
• InChI Key: DVYAXYWBZPTXEP-UHFFFAOYSA-N
• Canonical SMILES: COC(CNCCC1=CC=C(C=C1)F)OC

Description

N-(4-fluorophenethyl)-2,2-dimethoxyethanamine is a useful research compound. Its molecular formula is C12H18FNO2 and its molecular weight is 227.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-fluorophenethylamine (2.00 mL, 15.0 mmol) and dimethoxyacetaldehyde (60% solution in water, 2.53 mL, 16.83 mmol) in tetrahydrofuran (100 mL) was added sodium triacetoxyborohydride (4.28 g, 20.20 mmol) at ambient temperature. The resulting reaction mixture was stirred at ambient temperature for 16 hours. The reaction was quenched by the addition of saturated sodium bicarbonate (50 mL). The mixture was extracted with ethyl acetate (3×100 mL) and the combined organic solution was dried over anhydrous sodium sulfate, filtered, and concentrated. The residue was purified by column chromatography eluted with ethyl acetate/hexane to afford N-(4-fluorophenethyl)-2,2-dimethoxyethanamine as a colorless oil in 52% yield (1.78 g): 1H NMR (300 MHz, CDCl3) δ 7.14-7.10 (m, 2H), 6.97-6.91 (m, 2H), 4.43-4.40 (m, 1H), 3.35 (s, 6H), 2.89-2.81 (m, 2H), 2.76-2.71 (m, 4H); MS (ES+) m/z 228.2 (M+1).